Cas no 56624-91-0 (ACETOPHENONE, [METHYL-14C])

ACETOPHENONE, [METHYL-14C] structure
ACETOPHENONE, [METHYL-14C] structure
Product Name:ACETOPHENONE, [METHYL-14C]
CAS No:56624-91-0
MF:C8H8O
MW:122.141063690186
CID:945693
PubChem ID:12196848
Update Time:2025-04-19

ACETOPHENONE, [METHYL-14C] Chemical and Physical Properties

Names and Identifiers

    • ACETOPHENONE, [METHYL-14C]
    • [2-13C]propene
    • < 2-13C> propene
    • < 2-14C> -Acetophenon
    • 1-phenyl-[2-14C]ethanone
    • 2-13C-prop-1-ene
    • 487015_ALDRICH
    • I14-46203
    • propene-2-(13)C
    • Propene-2-13C
    • Propene-2-C-13
    • Propylene-2-13C
    • 56624-91-0
    • Inchi: 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i1+2
    • InChI Key: KWOLFJPFCHCOCG-NJFSPNSNSA-N
    • SMILES: O=C([14CH3])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 122.06075686g/mol
  • Monoisotopic Mass: 122.06075686g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų
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